![molecular formula C6H3F3N2O3 B2361015 2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid CAS No. 2169150-20-1](/img/structure/B2361015.png)
2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid is a useful research compound. Its molecular formula is C6H3F3N2O3 and its molecular weight is 208.096. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Hydrogen Storage and Energy Production
- Catalysis in Hydrogen Storage : 2-Formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid derivatives show potential in catalysis, particularly in the dehydrogenation of formic acid, a promising hydrogen storage material. This process produces hydrogen and CO2 under mild conditions with high turnover frequencies, showcasing its relevance in energy storage and conversion technologies (Barnard et al., 2013).
Pharmaceutical and Medicinal Chemistry
- Xanthine Oxidase Inhibitors : Derivatives of this compound, specifically 4-trifluoromethylimidazoles, have been synthesized and identified as inhibitors of xanthine oxidase, an enzyme involved in several physiological processes. These compounds have potential therapeutic applications in diseases like gout or hyperuricemia (Baldwin et al., 1975).
Material Science
- Synthesis of Functionalized Imidazoles : The compound is used in the synthesis of highly functionalized imidazoles, which are valuable intermediates in the pharmaceutical industry and material science. These syntheses involve complex reactions such as Grignard exchange and carboxylation, demonstrating the compound's utility in advanced chemical manufacturing processes (Deng et al., 2015).
Green Chemistry
- Catalytic Semi-Water Gas Shift Reaction : This compound plays a role in catalyzing the conversion of CO to formic acid under mild conditions. This process is considered green and sustainable, contributing to environmental-friendly chemical processes (Qadir et al., 2020).
Analytical Chemistry
- Chemosensors for Ion Detection : Derivatives of this compound have been developed as luminescent sensors for the reversible detection of ions like cyanide and mercury. This application is significant in environmental monitoring and analytical chemistry (Emandi et al., 2018).
Properties
IUPAC Name |
2-formyl-5-(trifluoromethyl)-1H-imidazole-4-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3N2O3/c7-6(8,9)4-3(5(13)14)10-2(1-12)11-4/h1H,(H,10,11)(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJYHYACVFFZCR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)C1=NC(=C(N1)C(F)(F)F)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.09 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.